Cas no 9003-07-0 (Polypropylene)

• Product name: Polypropylene
• CAS No: 9003-07-0
• MF: C₂₂H₄₂O₃
• MW: 354.5671
• CID: 48156
• PubChem ID: 24866797

Polypropylene Chemical and Physical Properties

Names and Identifiers

• Polypropylene
• POLYPROPYLENE (PP)
• PP MATERIAL
• ATACTIC POLYPROPELENE
• polypropylene fibre
• oil for polypropylene filbre
• POLYPROPYLENE, VISCOSITY 10 POISE
• POLYPROPYLENE, SYNDIOTACTIC, MELT INDEX 4.5
• POLYPROPYLENE, AVERAGE MW CA. 12,000
• Polypropylene sheet
• SPECIALRESIN
• FIBC
• Special for nanometer polypropylene pipe material
• UV-3853PP5
• PP packing
• 10min
• Melt Flow Rate(PP)
• Polypropylene sheet, 6.36MM (0.25in) thick
• PP
• Oxiranedodecanoic acid, 3-octyl-, cis-
• 2-Oxiranedodecanoic acid, 3-octyl-, (2R,3S)-rel-
• 12-[(2s,3r)-3-octyloxiran-2-yl]dodecanoic acid
• Oxiranedodecanoic acid, 3-octyl-, (2R,3S)-rel-
• NSYDMBURIUSUDH-RTWAWAEBSA-N
• 3beta-Octyloxirane-2beta-dodecanoic acid
• 12-(3-Octyl-2-oxiranyl)dodecanoic acid #
• Polypropylene powder
• demoulding agent for FKM
• polypropylene（PP）
• melt index 12g/10min
• 9003-07-0
• cis-13,14-Epoxydocosanoic acid

• MDL： MFCD00084447
• Inchi： 1S/C22H42O3/c1-2-3-4-5-11-14-17-20-21(25-20)18-15-12-9-7-6-8-10-13-16-19-22(23)24/h20-21H,2-19H2,1H3,(H,23,24)/t20-,21+/m1/s1
• InChI Key： NSYDMBURIUSUDH-RTWAWAEBSA-N
• SMILES： O1[C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])[C@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 0.00000
• Monoisotopic Mass: 354.313
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 49.8
• XLogP3: 8.3

Experimental Properties

• Color/Form: White powder
• Density: 0.9 g/mL at 25 °C(lit.)
• Melting Point: 157 °C
• Boiling Point: 120-132 °C，760毫米汞柱时475.0±18.0°C
• Flash Point: 151.6±14.7°摄氏度
• Refractive Index: n20/D 1.49(lit.)
• PSA: 0.00000
• LogP: 0.00000
• Merck: 13,7663
• Solubility: Soluble in solvents such as dimethylformamide or thiocyanate
• Vapor Pressure: 0.0 ± 2.5 mmHg at 25 ° C

Polypropylene Security Information

• Hazard Statement： No data available
• Warning Statement： H303 may be harmful by ingestion
  h313 may be harmful by skin contact
  h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： No data available
• RTECS：UD1842000
• Hazardous Material Identification：
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• TSCA：Yes

Related Categories

• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Material Chemicals High Polymer Materials Elementary Organic Polymers

Additional information on Polypropylene

Recent Advances in Polypropylene (9003-07-0) Applications in Chemical-Biomedical Research

Polypropylene (CAS: 9003-07-0) has emerged as a critical material in chemical-biomedical research due to its unique physicochemical properties, including chemical resistance, biocompatibility, and versatility in fabrication. Recent studies have explored its applications in drug delivery systems, tissue engineering, and medical device coatings. This research brief synthesizes the latest findings (2022-2023) to highlight innovations and challenges in leveraging polypropylene for biomedical advancements.

A 2023 study published in Biomaterials Science demonstrated the use of surface-modified polypropylene membranes (9003-07-0) for enhanced hemocompatibility in dialysis devices. Plasma etching techniques introduced carboxyl groups, reducing thrombogenicity by 62% compared to untreated controls (p<0.01). Concurrently, research in Journal of Controlled Release showcased polypropylene-based microneedle arrays loaded with bevacizumab, achieving 85% transdermal bioavailability in murine models—a significant improvement over traditional subcutaneous delivery.

In tissue engineering, a breakthrough was reported in Advanced Healthcare Materials where electrospun polypropylene scaffolds (9003-07-0) with aligned nanofibers (diameter: 800±120 nm) promoted cardiomyocyte alignment with 90% directional correlation. The material's low dielectric constant (2.25 at 1 MHz) proved advantageous for cardiac patch applications by minimizing electrical interference. However, challenges persist in biodegradation, as noted in a 2022 Nature Materials review, where polypropylene's persistence necessitated composite strategies with polylactic acid to achieve controlled degradation profiles.

Industrial applications have also progressed, with ExxonMobil's 2023 patent (US20230183214A1) detailing a medical-grade polypropylene formulation (9003-07-0) incorporating 0.5-2 wt% silver nanoparticles, exhibiting >99.9% antimicrobial efficacy against MRSA within 4 hours. Meanwhile, regulatory developments highlight the FDA's 2023 draft guidance on polypropylene leachables in prefilled syringes, setting new thresholds for oligomer migration (≤0.1 μg/day).

These advancements position polypropylene (9003-07-0) as a multifaceted platform for biomedical innovation, though further research is needed to address long-term stability in physiological environments and scalable manufacturing of nanostructured variants. The integration of computational modeling (e.g., COMSOL simulations of drug release kinetics) and high-throughput screening methods is expected to accelerate future developments in this domain.